Cas no 1214353-49-7 (2,6-Dichloro-3-fluorobenzoic acid methyl ester)

• Product Name: 2,6-Dichloro-3-fluorobenzoic acid methyl ester
• CAS No: 1214353-49-7
• MF: C₈H₅Cl₂FO₂
• MW: 223.028504133224
• CID: 2197080
• Update Time: 2025-05-24

2,6-Dichloro-3-fluorobenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dichloro-3-fluorobenzoate
• 2,6-dichloro-3-fluorobenzoic acid methyl ester
• 2,6-Dichloro-3-fluorobenzoic acid methyl ester

• Inchi： 1S/C8H5Cl2FO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,1H3
• InChI Key： AWWDMXMLVCNBJE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(=O)OC)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2,6-Dichloro-3-fluorobenzoic acid methyl ester

Introduction to 2,6-Dichloro-3-fluorobenzoic acid methyl ester (CAS No: 1214353-49-7)

2,6-Dichloro-3-fluorobenzoic acid methyl ester, identified by its Chemical Abstracts Service (CAS) number 1214353-49-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique substitution pattern involving chlorine and fluorine atoms. The structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active agents, particularly in the development of novel therapeutic compounds.

The molecular structure of 2,6-Dichloro-3-fluorobenzoic acid methyl ester consists of a benzoic acid core substituted with two chlorine atoms at the 2- and 6-positions and a fluorine atom at the 3-position. The presence of these halogen atoms enhances the reactivity and electronic properties of the molecule, making it a versatile building block for further chemical modifications. The methyl ester group at the carboxyl position contributes to the stability and solubility characteristics of the compound, facilitating its use in various synthetic protocols.

In recent years, there has been a growing interest in halogenated benzoic acid derivatives due to their potential applications in medicinal chemistry. Specifically, compounds like 2,6-Dichloro-3-fluorobenzoic acid methyl ester have been explored as key intermediates in the synthesis of inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. The halogenated aromatic system provides a scaffold that can be further functionalized to achieve high selectivity and potency against specific therapeutic targets.

One notable area of research involving 2,6-Dichloro-3-fluorobenzoic acid methyl ester is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of this compound, researchers have been able to design novel kinase inhibitors that exhibit improved pharmacokinetic properties. The chlorine and fluorine substituents contribute to favorable interactions with the active sites of kinases, leading to enhanced binding affinity and inhibitory activity.

The agrochemical industry has also benefited from the use of 2,6-Dichloro-3-fluorobenzoic acid methyl ester as an intermediate. Halogenated benzoic acids are known for their herbicidal and fungicidal properties. Derivatives of this compound have been investigated for their potential as crop protection agents, offering new solutions to challenges posed by resistant plant pathogens. The structural versatility of this molecule allows for modifications that can fine-tune its biological activity, making it a promising candidate for future agricultural applications.

Advances in synthetic methodologies have further expanded the utility of 2,6-Dichloro-3-fluorobenzoic acid methyl ester. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient functionalization at specific positions on the benzoic acid core. These methods have allowed chemists to introduce additional substituents or alter existing ones with high precision, leading to a diverse library of derivatives with tailored biological properties. Such innovations are crucial for accelerating the discovery and development of new drugs and agrochemicals.

The pharmacological profile of compounds derived from 2,6-Dichloro-3-fluorobenzoic acid methyl ester continues to be an area of active investigation. Researchers are exploring its potential as a precursor for anti-inflammatory agents, where its structural features may contribute to modulating inflammatory pathways. Additionally, studies suggest that derivatives of this compound could exhibit antimicrobial properties, making them useful in combating drug-resistant bacterial infections. The versatility of its scaffold allows for exploration across multiple therapeutic areas.

In conclusion, 2,6-Dichloro-3-fluorobenzoic acid methyl ester (CAS No: 1214353-49-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active agents targeting various diseases. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and crop protection agents.